6-(((1-methyl-1H-imidazol-2-yl)thio)methyl)-4-oxo-4H-pyran-3-yl 4-ethoxybenzoate

• IUPAC Name: [6-[(1-methylimidazol-2-yl)sulfanylmethyl]-4-oxopyran-3-yl] 4-ethoxybenzoate
• InChI: InChI=1S/C19H18N2O5S/c1-3-24-14-6-4-13(5-7-14)18(23)26-17-11-25-15(10-16(17)22)12-27-19-20-8-9-21(19)2/h4-11H,3,12H2,1-2H3
• InChI Key: CPZHOPVPHDWRQH-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)C(=O)OC2=COC(=CC2=O)CSC3=NC=CN3C
• Molecular Formula: C19H18N2O5S
• Molecular Weight: 386.4 g/mol

Description

6-(((1-methyl-1H-imidazol-2-yl)thio)methyl)-4-oxo-4H-pyran-3-yl 4-ethoxybenzoate is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields, including medicine, agriculture, and materials science.

Scientific Research Applications

Synthesis and Characterization

• The synthesis and spectroscopic characterization of Schiff bases tethered with 1,2,4-triazole and pyrazole rings have been explored, including their reactive properties through DFT calculations, molecular dynamics simulations, and biological evaluation for antioxidant and α-glucosidase inhibitory activities. These compounds have shown significant inhibitory potentials, revealing the importance of such structures in medicinal chemistry (Pillai et al., 2019).

• Another study focused on the synthesis, antioxidant, and antimicrobial activities of new derivatives, including the evaluation of their quantitative structure–activity relationships and molecular docking. This research highlights the potential of structurally related compounds in antimicrobial and antioxidant applications (Bassyouni et al., 2012).

Biological Evaluation

• Research on the phenolic compounds and antioxidant activity of Protea hybrid ‘Susara’ includes the isolation and characterization of compounds with potential applications in food preservation, pharmaceutical, cosmetic, and therapeutic industries due to their antioxidant properties (León et al., 2014).

• The design, synthesis, characterization, and biological evaluation of 6-Methoxy-2-aminobenzothioate derivatives against certain bacterial strains have been reported, emphasizing the antimicrobial potential of such compounds (Juber et al., 2020).